Cas no 2092529-10-5 (1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine)

• Product Name: 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine
• CAS No: 2092529-10-5
• MF: C₁₁H₁₅N₃S
• MW: 221.321900606155
• CID: 5721982
• PubChem ID: 121214181
• Update Time: 2025-10-28

1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• starbld0015821
• 2092529-10-5
• AKOS026724676
• 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine
• F2198-6083
• 1H-Pyrazol-5-amine, 1-(2-methylpropyl)-3-(3-thienyl)-

• Inchi： 1S/C11H15N3S/c1-8(2)6-14-11(12)5-10(13-14)9-3-4-15-7-9/h3-5,7-8H,6,12H2,1-2H3
• InChI Key： DWCVCOXXZVSSRA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(N)N(CC(C)C)N=1

Computed Properties

• Exact Mass: 221.09866866g/mol
• Monoisotopic Mass: 221.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 363.2±32.0 °C(Predicted)
• pka: 3.79±0.10(Predicted)

Additional information on 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine

1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine (CAS No. 2092529-10-5): A Comprehensive Overview

The compound 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine (CAS No. 2092529-10-5) is a fascinating molecule with a unique structure that combines a pyrazole ring, an isobutyl group, and a thiophene moiety. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. In this article, we will delve into the structural features, chemical properties, synthesis methods, and recent advancements in its applications.

Structural Analysis and Key Features

The molecular structure of 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two adjacent nitrogen atoms. The pyrazole ring is further substituted with an isobutyl group at position 1 and a thiophene group at position 3. The thiophene moiety, a five-membered aromatic ring containing sulfur, contributes to the compound's electronic properties and enhances its stability. The presence of the amine group at position 5 introduces additional functional diversity, making this compound highly versatile for various chemical reactions.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and material synthesis. The combination of the pyrazole ring with thiophene and isobutyl groups in this compound makes it an ideal candidate for exploring novel chemical reactivity and biological activity.

Synthesis and Chemical Properties

The synthesis of 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine involves a multi-step process that typically begins with the preparation of the pyrazole core. Various methods have been reported in the literature for synthesizing pyrazole derivatives, including the Paal-Knorr synthesis, which involves the cyclization of 1,4-diketones with hydrazines or their derivatives. In this case, the specific substitution pattern requires careful optimization of reaction conditions to ensure high yields and purity.

The chemical properties of this compound are influenced by its electron-rich aromatic system and the presence of electron-donating groups such as the isobutyl group. These features make it highly reactive towards electrophilic substitution reactions and nucleophilic additions. Recent research has demonstrated its potential as a building block for constructing more complex molecular architectures in organic synthesis.

Applications in Drug Discovery

One of the most promising areas of application for 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-5